Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C10H8BrNO2S B8680087 5-(2-Bromopropanoyl)-1,3-benzothiazol-2(3H)-one CAS No. 94662-44-9

5-(2-Bromopropanoyl)-1,3-benzothiazol-2(3H)-one

Cat. No. B8680087
CAS RN: 94662-44-9
M. Wt: 286.15 g/mol
InChI Key: ISKDQUNAJGSVLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US04621084

Procedure details

To a suspension of aluminum chloride (91.8 g) in carbon disulfide (200 ml) was added 2-bromopropionyl bromide (50 g) and 2-benzothiazolinone (20 g) and the resulting solution was refluxed for 6 hours with stirring. The reaction mixture was poured into ice-water and extracted with ethyl acetate. The extract was washed with brine and dried over magnesium sulfate. The solvent was removed in vacuo to give a residue, which was washed with diisopropyl ether and recrystallized from a mixture of ethyl acetate and diethyl ether to give 5-(2-bromopropionyl)-2-benzothiazolinone (32.3 g).
Name
aluminum chloride
Quantity
91.8 g
Type
reactant
Reaction Step One
Name
carbon disulfide
Quantity
200 mL
Type
solvent
Reaction Step One
Name
2-bromopropionyl bromide
Quantity
50 g
Type
reactant
Reaction Step Two
Name
2-benzothiazolinone
Quantity
20 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
5-(2-bromopropionyl)-2-benzothiazolinone

Identifiers

REACTION_CXSMILES
[Cl-].[Al+3].[Cl-].[Cl-].[Br:5][CH:6]([CH3:10])[C:7](Br)=[O:8].[S:11]1[C:15]2[CH:16]=[CH:17][CH:18]=[CH:19][C:14]=2[NH:13][C:12]1=[O:20]>C(=S)=S>[Br:5][CH:6]([CH3:10])[C:7]([C:18]1[CH:17]=[CH:16][C:15]2[S:11][C:12](=[O:20])[NH:13][C:14]=2[CH:19]=1)=[O:8] |f:0.1.2.3|

Inputs

Step One
Name
aluminum chloride
Quantity
91.8 g
Type
reactant
Smiles
[Cl-].[Al+3].[Cl-].[Cl-]
Name
carbon disulfide
Quantity
200 mL
Type
solvent
Smiles
C(=S)=S
Step Two
Name
2-bromopropionyl bromide
Quantity
50 g
Type
reactant
Smiles
BrC(C(=O)Br)C
Name
2-benzothiazolinone
Quantity
20 g
Type
reactant
Smiles
S1C(NC2=C1C=CC=C2)=O
Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Stirring
Type
CUSTOM
Details
with stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the resulting solution was refluxed for 6 hours
Duration
6 h
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
WASH
Type
WASH
Details
The extract was washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
CUSTOM
Type
CUSTOM
Details
The solvent was removed in vacuo
CUSTOM
Type
CUSTOM
Details
to give a residue, which
WASH
Type
WASH
Details
was washed with diisopropyl ether
CUSTOM
Type
CUSTOM
Details
recrystallized from a mixture of ethyl acetate and diethyl ether

Outcomes

Product
Name
5-(2-bromopropionyl)-2-benzothiazolinone
Type
product
Smiles
BrC(C(=O)C=1C=CC2=C(NC(S2)=O)C1)C
Measurements
Type Value Analysis
AMOUNT: MASS 32.3 g
YIELD: CALCULATEDPERCENTYIELD 85.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.